C.I.Acid Blue 76
C.I.Acid Blue 76
Brand Name:
Vulcanchem
CAS No.:
12238-39-0
VCID:
VC0081788
InChI:
InChI=1S/2C17H13ClN2O4S.Ba/c2*1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21;/h2*2-9,19H,1H3,(H,22,23,24);/q;;+2/p-2/b2*20-17-;
SMILES:
CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.[Ba+2]
Molecular Formula:
C34H24BaCl2N4O8S2
Molecular Weight:
888.9 g/mol
C.I.Acid Blue 76
CAS No.: 12238-39-0
Main Products
VCID: VC0081788
Molecular Formula: C34H24BaCl2N4O8S2
Molecular Weight: 888.9 g/mol
| CAS No. | 12238-39-0 |
|---|---|
| Product Name | C.I.Acid Blue 76 |
| Molecular Formula | C34H24BaCl2N4O8S2 |
| Molecular Weight | 888.9 g/mol |
| IUPAC Name | barium(2+);5-chloro-4-methyl-2-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate |
| Standard InChI | InChI=1S/2C17H13ClN2O4S.Ba/c2*1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21;/h2*2-9,19H,1H3,(H,22,23,24);/q;;+2/p-2/b2*20-17-; |
| Standard InChIKey | JNIGYQOBELCEIZ-MAKDUZDQSA-L |
| Isomeric SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N/N=C\2/C3=CC=CC=C3C=CC2=O.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N/N=C\2/C3=CC=CC=C3C=CC2=O.[Ba+2] |
| SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.[Ba+2] |
| Canonical SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.[Ba+2] |
| Synonyms | C.I.Acid Blue 76 |
| PubChem Compound | 9570201 |
| Last Modified | Nov 09 2021 |
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